![molecular formula C7H13N3O B2755608 {2-[(Dimethylamino)methyl]-1,3-oxazol-4-yl}methanamine CAS No. 1850829-23-0](/img/structure/B2755608.png)
{2-[(Dimethylamino)methyl]-1,3-oxazol-4-yl}methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“{2-[(Dimethylamino)methyl]-1,3-oxazol-4-yl}methanamine” is a chemical compound with the CAS Number: 1850829-23-0 . It has a molecular weight of 155.2 . The IUPAC name for this compound is 1-(4-(aminomethyl)oxazol-2-yl)-N,N-dimethylmethanamine . It is in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H13N3O/c1-10(2)4-7-9-6(3-8)5-11-7/h5H,3-4,8H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
“this compound” is a liquid at 20°C . It is stored at a temperature of -10 degrees .Scientific Research Applications
Synthesis of Neurokinin-1 Receptor Antagonists
One significant application involves the synthesis of neurokinin-1 receptor antagonists, which are promising for their efficacy in pre-clinical tests relevant to clinical outcomes in emesis and depression. The synthesis incorporates the 5-dimethylaminomethyl 1,2,3-triazol-4-yl unit, demonstrating the compound's role in developing orally active, water-soluble pharmaceuticals (Harrison et al., 2001).
Heterocyclic Compounds Synthesis
Another application is found in the synthesis of dimethyl sulfomycinamate, a product of the sulfomycin family of thiopeptide antibiotics. This synthesis showcases the compound's utility in creating complex heterocyclic systems, involving the Bohlmann-Rahtz heteroannulation process (Bagley et al., 2005).
Creation of Heterocyclic Systems
The compound also finds application in the synthesis of various heterocyclic systems from N-acetylglycine, demonstrating its versatility as a reagent for creating compounds with potential therapeutic applications (Kralj et al., 1997).
Synthesis of Novel 1,3-Dithiolane Compounds
In the synthesis of novel 1,3-Dithiolane compounds, "{2-[(Dimethylamino)methyl]-1,3-oxazol-4-yl}methanamine" plays a crucial role, highlighting its importance in producing compounds with unique structural characteristics (Zhai Zhi-we, 2014).
Methylation in Synthesis Processes
Additionally, the synthesis and characterization of methylamines, including dimethylamine, indicate the broader relevance of methylated compounds in industrial chemistry and their preparation through methanol and ammonia reactions (Corbin et al., 1997).
Safety and Hazards
The safety information for “{2-[(Dimethylamino)methyl]-1,3-oxazol-4-yl}methanamine” indicates that it is classified under GHS05 and GHS07 . The hazard statements include H227, H314, and H335 . The precautionary statements include P210, P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P370+P378, P403+P233, P403+P235, P405, and P501 .
properties
IUPAC Name |
[2-[(dimethylamino)methyl]-1,3-oxazol-4-yl]methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O/c1-10(2)4-7-9-6(3-8)5-11-7/h5H,3-4,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLYZRTVNKRYLPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=NC(=CO1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.